N-(4-ethylphenyl)-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide

• IUPAC Name: N-(4-ethylphenyl)-2-[[3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]butanamide
• InChI: InChI=1S/C34H36N6O3S/c1-3-23-14-16-24(17-15-23)35-32(42)29(4-2)44-34-37-27-13-9-8-12-26(27)31-36-28(33(43)40(31)34)22-30(41)39-20-18-38(19-21-39)25-10-6-5-7-11-25/h5-17,28-29H,3-4,18-22H2,1-2H3,(H,35,42)
• InChI Key: CRJUZKVLPMHWSH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(CC)SC2=NC3=CC=CC=C3C4=NC(C(=O)N42)CC(=O)N5CCN(CC5)C6=CC=CC=C6
• Molecular Formula: C34H36N6O3S
• Molecular Weight: 608.8 g/mol
• CAS No.: 1173776-65-2

Description

N-(4-ethylphenyl)-2-({3-oxo-2-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)butanamide is a useful research compound. Its molecular formula is C34H36N6O3S and its molecular weight is 608.76. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Biological Properties : Quinazoline derivatives have been synthesized through various methods, with significant focus on their biological activities. For instance, the synthesis of 3-phenyl-and 3-phenethyl-5-methyl-5-ethyl-4-oxo-3,4,5,6-tetrahydrobenzo[h]quinazolines has been reported, along with their effects on brain monoamine oxidase (MAO) activity and antitumor activities against Ehrlich ascites carcinoma (EAC) and sarcoma 180, demonstrating moderate therapeutic effects (Markosyan et al., 2008).

Antimicrobial Activities : Several quinazoline derivatives have been evaluated for their antibacterial and antifungal activities. For example, new 3(4H)-quinazolinone derivatives were characterized by their synthesis from quinazolinylbenzoic acid and demonstrated significant antibacterial and antifungal properties (El-Shenawy, 2017).

Antitumor and Antimicrobial Effects : The synthesis and biological evaluation of arylazopyrazole pyrimidone clubbed heterocyclic compounds, which included analysis of their antimicrobial activity against various bacteria and fungi, were reported, highlighting the potential of quinazoline derivatives in developing new antimicrobial agents (Sarvaiya et al., 2019).

Antihypertensive Agents : Another area of application is the development of antihypertensive agents, where specific quinazoline derivatives were synthesized and evaluated as alpha 1-adrenoceptor antagonists, showing promising results in lowering blood pressure (Chern et al., 1993).